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Compound of Interest

Compound Name: ML-290

Cat. No.: B609136

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals handling ML-290. Adherence
to these procedures is essential for ensuring laboratory safety and proper disposal.

While the Safety Data Sheet (SDS) for ML-290 from some suppliers may classify it as a non-
hazardous substance or mixture, it is imperative to handle this potent, first-in-class RXFP1
agonist with a high degree of caution.[1] The recommended personal protective equipment
(PPE) and handling procedures outlined below reflect a conservative approach to mitigate any
potential risks associated with this bioactive small molecule.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the required PPE for handling ML-290 in a laboratory setting.
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Specification/Stand .
PPE Category Item Rationale
ard
ANSI z87.1- Protects against
Eye Protection Safety Goggles compliant, with side- splashes and airborne

shields

particles.[1]

Hand Protection

Chemical-resistant

gloves

Butyl rubber gloves
are recommended.
Nitrile gloves may be
used for incidental

contact.

Provides a barrier
against skin contact.
Butyl rubber offers
broad protection
against a variety of

chemicals.

Body Protection

Impervious Clothing

Long-sleeved

laboratory coat

Protects skin and
personal clothing from

contamination.[1]

Respiratory Protection

Suitable Respirator

N95 or higher,
depending on the
procedure and
potential for

aerosolization

Prevents inhalation of
the powdered
compound, especially
during weighing and
transfer.

Operational Plan: Step-by-Step Handling

Procedures

Follow these procedural steps to ensure the safe handling of ML-290 from receipt to disposal.
o Preparation and Engineering Controls:
o Work in a well-ventilated laboratory.

o All procedures involving the handling of powdered ML-290 or the preparation of solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

o Ensure that an eyewash station and safety shower are readily accessible.
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» Handling and Solution Preparation:

o

Before handling, carefully read the SDS and this guide.

[¢]

Wear all required PPE as specified in the table above.

To avoid generating dust, handle the solid compound with care.

[¢]

When preparing solutions, add the solvent to the solid ML-290 slowly to avoid splashing.

[e]

e In Case of a Spill:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.

o For small powder spills, gently cover with a damp paper towel to avoid raising dust and
then clean with an appropriate absorbent material.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan

Proper disposal of ML-290 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

e Unused ML-290: Unused or expired ML-290 should be disposed of as chemical waste. Do
not discard it down the drain or in the regular trash.

o Contaminated Materials: All materials that have come into contact with ML-290, such as
pipette tips, centrifuge tubes, gloves, and lab coats, should be collected in a designated,

sealed waste container.

e Waste Collection and Disposal:
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o Label the waste container clearly as "ML-290 Waste."
o Follow your institution's specific guidelines for hazardous or chemical waste disposal.

o If your institution has a chemical waste program, consult with them for specific instructions
on the disposal of non-hazardous, biologically active small molecules.

o Some non-hazardous laboratory chemicals may be suitable for disposal via regular trash
or sanitary sewer after neutralization or deactivation, but this should only be done with
explicit approval from your institution's environmental health and safety department.

Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling ML-290.
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Caption: Workflow for the safe handling of ML-290.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609136#personal-protective-equipment-for-handling-
ml-290]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b609136?utm_src=pdf-custom-synthesis
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b609136#personal-protective-equipment-for-handling-ml-290
https://www.benchchem.com/product/b609136#personal-protective-equipment-for-handling-ml-290
https://www.benchchem.com/product/b609136#personal-protective-equipment-for-handling-ml-290
https://www.benchchem.com/product/b609136#personal-protective-equipment-for-handling-ml-290
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

